Cas no 1248616-51-4 (1-(2,5-Dimethylphenyl)-1-cyclopropyl ethanol)

• Product Name: 1-(2,5-Dimethylphenyl)-1-cyclopropyl ethanol
• CAS No: 1248616-51-4
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• MDL: MFCD16794466
• CID: 5206846
• Update Time: 2026-03-06

1-(2,5-Dimethylphenyl)-1-cyclopropyl ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dimethylphenyl)-1-cyclopropyl ethanol
• 1-cyclopropyl-1-(2,5-dimethylphenyl)ethanol

• MDL： MFCD16794466
• Inchi： 1S/C13H18O/c1-9-4-5-10(2)12(8-9)13(3,14)11-6-7-11/h4-5,8,11,14H,6-7H2,1-3H3
• InChI Key： ZPIYVIHEWPYPEU-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=C(C)C=CC=1C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Additional information on 1-(2,5-Dimethylphenyl)-1-cyclopropyl ethanol

Recent Advances in the Study of 1-(2,5-Dimethylphenyl)-1-cyclopropyl ethanol (CAS: 1248616-51-4)

In recent years, the compound 1-(2,5-Dimethylphenyl)-1-cyclopropyl ethanol (CAS: 1248616-51-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and dimethylphenyl structural motifs, has been investigated for its potential applications in drug discovery and development. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and therapeutic potential, making it a promising candidate for further exploration.

One of the key areas of research has been the synthesis and optimization of 1-(2,5-Dimethylphenyl)-1-cyclopropyl ethanol. Recent publications have highlighted novel synthetic routes that improve yield and purity, which are critical for scaling up production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a catalytic asymmetric synthesis method that achieves high enantioselectivity, addressing previous challenges related to stereochemical control. This advancement is particularly relevant for the development of chiral drugs, where enantiomeric purity is often a determinant of efficacy and safety.

Pharmacological evaluations of 1-(2,5-Dimethylphenyl)-1-cyclopropyl ethanol have revealed its potential as a modulator of specific biological targets. Preliminary in vitro studies suggest that the compound exhibits affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in a range of diseases, including neurological disorders and metabolic syndromes. A recent preprint on bioRxiv reported that the compound shows promising activity in a mouse model of Parkinson's disease, although further in vivo studies are needed to confirm these findings and elucidate the underlying mechanisms.

In addition to its therapeutic potential, the safety profile of 1-(2,5-Dimethylphenyl)-1-cyclopropyl ethanol has also been a focus of recent research. Toxicological studies conducted in 2024 indicate that the compound has a favorable safety margin in acute toxicity tests, with no significant adverse effects observed at therapeutic doses. However, long-term toxicity and pharmacokinetic studies are still underway, and these will be critical for determining its suitability for clinical development.

The industrial applications of 1-(2,5-Dimethylphenyl)-1-cyclopropyl ethanol are also being explored. A patent filed in early 2024 describes its use as an intermediate in the synthesis of more complex pharmaceutical agents, particularly those targeting inflammatory pathways. This highlights the compound's versatility and its potential to serve as a building block in the design of new drugs.

In conclusion, the latest research on 1-(2,5-Dimethylphenyl)-1-cyclopropyl ethanol (CAS: 1248616-51-4) underscores its multifaceted potential in chemical biology and pharmaceutical sciences. From improved synthetic methods to promising pharmacological activities, this compound represents a valuable area of investigation. Future studies should focus on advancing its therapeutic applications, optimizing its pharmacokinetic properties, and ensuring its safety for human use. As the field progresses, this molecule may well emerge as a cornerstone in the development of next-generation therapeutics.